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Compound of Interest

Compound Name: Bromoiodomethane

Cat. No.: B1195271 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Bromoiodomethane (CH₂BrI). Adherence to

these procedures is vital for ensuring a safe laboratory environment.

Understanding the Hazards
Bromoiodomethane is a hazardous chemical that requires careful handling. It is classified as

a corrosive and irritant substance that can cause skin irritation, serious eye damage, and

respiratory irritation.[1][2][3]

Hazard Classification:

Hazard Class Category GHS Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage[1]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[1]

Physical and Chemical Properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1195271?utm_src=pdf-interest
https://www.benchchem.com/product/b1195271?utm_src=pdf-body
https://www.benchchem.com/product/b1195271?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoiodomethane
https://www.chemicalbook.com/msds/bromoiodomethane.pdf
https://iofina.com/product/bromoiodomethane/
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoiodomethane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoiodomethane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoiodomethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula CH₂BrI[1]

Molecular Weight 220.84 g/mol [1]

Appearance Colorless to pale yellow liquid[4]

Density 2.93 g/mL at 25 °C[5]

Boiling Point 138-141 °C[5]

Solubility
Soluble in organic solvents, limited solubility in

water[4]

Personal Protective Equipment (PPE)
The correct use of Personal Protective Equipment is the primary defense against exposure to

Bromoiodomethane.

Recommended PPE for Handling Bromoiodomethane:
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Body Part PPE Specification

Eyes/Face Safety Goggles / Face Shield

Chemical splash goggles are

required. A face shield must be

worn over safety glasses when

there is a risk of splashing.[3]

[5][6]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Always inspect gloves

for damage before use.[7]

Respiratory Respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors,

especially when working

outside of a fume hood or in

poorly ventilated areas.[5]

Body Lab Coat / Apron

A chemical-resistant lab coat

or apron is mandatory to

protect skin and clothing from

splashes.[3][7][8]

Safe Handling and Storage Procedures
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3][9]

Avoid direct contact with the substance. Do not breathe in mist or vapors.[2][9]

Thoroughly wash your hands and any exposed skin after handling.[9]

Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.

Storage:
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Store Bromoiodomethane in a tightly sealed, original container in a cool, dry, and well-

ventilated location.[3][9]

Keep it segregated from incompatible materials, which include strong oxidizing agents,

strong bases, and metals.[9]

Ensure the storage area is secure and locked.[3]

Emergency and Spill Response
Immediate and appropriate action is critical in the event of a spill or exposure.

Workflow for Bromoiodomethane Spill Response:
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Immediate Actions

Spill Cleanup (with appropriate PPE)

Waste Disposal

1. Evacuate Immediate Area

2. Alert Others & Supervisor

3. Isolate the Spill Area

4. Contain the Spill with Inert Absorbent

5. Collect Absorbed Material

6. Decontaminate the Area

7. Package Waste in a Labeled, Sealed Container

8. Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for responding to a Bromoiodomethane spill.
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First Aid Measures:

Inhalation: Immediately move the affected person to an area with fresh air. If breathing is

difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Remove all contaminated clothing. Wash the affected skin area thoroughly

with soap and plenty of water. If skin irritation persists, consult a physician.[2]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if it is safe to do so.

Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Plan
All waste containing Bromoiodomethane must be treated as hazardous waste.

Containerization: Collect all contaminated materials, including absorbent materials from spills

and used PPE, in a designated, properly labeled, and sealed container.[9]

Labeling: The waste container must be clearly marked as "Hazardous Waste" and include

the chemical name "Bromoiodomethane".[9]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Do not pour Bromoiodomethane down the drain or discard it with regular trash.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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